molecular formula C9H5ClN2 B8503574 4-Amino-2-chloro-5-ethynylbenzonitrile CAS No. 1425933-52-3

4-Amino-2-chloro-5-ethynylbenzonitrile

Cat. No.: B8503574
CAS No.: 1425933-52-3
M. Wt: 176.60 g/mol
InChI Key: XEVFLCYDTWROLM-UHFFFAOYSA-N
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Description

4-Amino-2-chloro-5-ethynylbenzonitrile is a useful research compound. Its molecular formula is C9H5ClN2 and its molecular weight is 176.60 g/mol. The purity is usually 95%.
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Properties

CAS No.

1425933-52-3

Molecular Formula

C9H5ClN2

Molecular Weight

176.60 g/mol

IUPAC Name

4-amino-2-chloro-5-ethynylbenzonitrile

InChI

InChI=1S/C9H5ClN2/c1-2-6-3-7(5-11)8(10)4-9(6)12/h1,3-4H,12H2

InChI Key

XEVFLCYDTWROLM-UHFFFAOYSA-N

Canonical SMILES

C#CC1=CC(=C(C=C1N)Cl)C#N

Origin of Product

United States

Synthesis routes and methods

Procedure details

To a solution of 238 (1.0 g, 4 mmol) in THF (100 mL) was added tetrabutylammonium fluoride (2.0 g, 7.6 mmol). The mixture was heated at 75° C. overnight then concentrated and the residue partitioned between EtOAc (500 mL) and H2O (50 mL). The organic layer was separated, washed with brine, concentrated to dryness in vacuo. The crude was purified by CombiFlash chromatography eluting with an EtOAc/petroleum ether gradient (10% to 45% EtOAc) to afford 700 mg (48%) 4-amino-2-chloro-5-ethynylbenzonitrile (240) as yellow solid: MS (ESI) m/z=177.0 [M+1]+.
Name
Quantity
1 g
Type
reactant
Reaction Step One
Quantity
2 g
Type
reactant
Reaction Step One
Name
Quantity
100 mL
Type
solvent
Reaction Step One

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